Cas no 37743-74-1 (2-Amino-1-(4-methylbenzyl)benzimidazole)

• Product Name: 2-Amino-1-(4-methylbenzyl)benzimidazole
• CAS No: 37743-74-1
• MF: C₁₅H₁₅N₃
• MW: 237.299702882767
• CID: 1485458
• PubChem ID: 867570
• Update Time: 2025-04-21

2-Amino-1-(4-methylbenzyl)benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine, 1-[(4-methylphenyl)methyl]-
• 1-[(4-methylphenyl)methyl]benzimidazol-2-amine
• CHEMBL1556779
• MLS001208029
• SMR000514788
• 1-(4-methylbenzyl)-1h-benzoimidazol-2-ylamine
• 1-(4-Methyl-benzyl)-1H-benzoimidazol-2-ylamine
• 2-amino-1-(4-methylbenzyl)benzimidazole
• 1-(4-Methylbenzyl)-1H-benzo[d]imidazol-2-amine
• 1-[(4-methylphenyl)methyl]-1h-1,3-benzodiazol-2-amine
• DB-017373
• STL296092
• CS-0327521
• Oprea1_093883
• MFCD01051390
• EU-0038896
• Enamine_000687
• Oprea1_676304
• HMS1395P05
• 37743-74-1
• AB00092124-01
• 1-(4-methylbenzyl)-1H-benzimidazol-2-amine
• CCG-16981
• DTXSID60357764
• AKOS000559978
• 2-Amino-1-(4-methylbenzyl)benzimidazole

• MDL： MFCD01051390
• Inchi： 1S/C15H15N3/c1-11-6-8-12(9-7-11)10-18-14-5-3-2-4-13(14)17-15(18)16/h2-9H,10H2,1H3,(H2,16,17)
• InChI Key： HUXAXCIUQJSPOG-UHFFFAOYSA-N
• SMILES： N1(C(N)=NC2C=CC=CC1=2)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 237.12675
• Monoisotopic Mass: 237.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84